2-(cyclopropylamino)-N-[2-(1H-indol-3-yl)ethyl]-1,3-thiazole-4-carboxamide

Specification

• Molecular Formula: C17H18N4OS
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 2-(cyclopropylamino)-N-[2-(1H-indol-3-yl)ethyl]-1,3-thiazole-4-carboxamide
• Standard InChI: InChI=1S/C17H18N4OS/c22-16(15-10-23-17(21-15)20-12-5-6-12)18-8-7-11-9-19-14-4-2-1-3-13(11)14/h1-4,9-10,12,19H,5-8H2,(H,18,22)(H,20,21)
• Standard InChI Key: WDRHCZBMQCMLJX-UHFFFAOYSA-N
• SMILES: C1CC1NC2=NC(=CS2)C(=O)NCCC3=CNC4=CC=CC=C43
• Canonical SMILES: C1CC1NC2=NC(=CS2)C(=O)NCCC3=CNC4=CC=CC=C43

Introduction

2-(cyclopropylamino)-N-[2-(1H-indol-3-yl)ethyl]-1,3-thiazole-4-carboxamide is a complex organic molecule that combines several distinct structural features, including a cyclopropyl amine group, an indole moiety, and a thiazole ring. This compound is of interest due to its potential versatility in chemical reactivity and biological activity. The molecular formula of this compound is not explicitly provided in the available literature, but it is known to have a molecular weight of approximately 288.36 g/mol.

Synthesis

The synthesis of 2-(cyclopropylamino)-N-[2-(1H-indol-3-yl)ethyl]-1,3-thiazole-4-carboxamide typically involves multi-step organic synthesis techniques. Common reagents used in such reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and sodium hydride for substitution reactions.

Biological Activity

While specific biological activity data for this compound are not detailed in the available literature, compounds with similar structural features (e.g., thiazole-based compounds) often exhibit antimicrobial properties. The indole moiety can contribute to a range of pharmacological effects, and cyclopropylamine derivatives have shown neuroprotective potential.

Research Findings and Future Directions